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Compound of Interest

Compound Name: Schisanlignone D

Cat. No.: B1631937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Schisanlignone D is a lignan compound that has been identified and isolated from Schisandra

viridis[1][2][3][4]. Lignans, a major class of phytoestrogens, are polyphenolic compounds widely

found in plants and are known for a variety of biological activities. While the genus Schisandra

is a rich source of bioactive lignans with demonstrated anti-inflammatory, neuroprotective, and

anticancer properties, specific pharmacological data for Schisanlignone D is notably scarce in

publicly available scientific literature. This guide aims to provide a comprehensive overview of

the current knowledge on Schisanlignone D, while also highlighting the significant gaps in the

research landscape.

Chemical and Physical Properties
Property Value Reference

Chemical Formula C₂₂H₂₂O₇ [1]

Molecular Weight 398.41 g/mol [1]

CAS Number 144606-84-8 [1][5][6]

Source Schisandra viridis [1][2][3][4]
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Pharmacological Activities: State of Research
Despite the well-documented pharmacological effects of other lignans from the Schisandra

species, detailed studies on the anti-inflammatory, neuroprotective, and anticancer activities of

Schisanlignone D are not available in the current body of scientific literature. The compound is

listed in several chemical and compound library databases for research purposes, suggesting

its potential for biological activity screening[7]. However, published studies with quantitative

data, such as IC50 or EC50 values, and detailed experimental protocols specifically for

Schisanlignone D are absent.

Gaps in Current Knowledge and Future Directions
The lack of specific pharmacological data for Schisanlignone D presents a significant

research opportunity. Future investigations should focus on:

In vitro screening: Evaluating the cytotoxic effects of Schisanlignone D against a panel of

cancer cell lines to determine its potential as an anticancer agent.

Anti-inflammatory assays: Investigating the ability of Schisanlignone D to modulate key

inflammatory pathways, for example, by measuring its effect on the production of

inflammatory cytokines (e.g., TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated

macrophages.

Neuroprotective studies: Assessing the potential of Schisanlignone D to protect neuronal

cells from oxidative stress or excitotoxicity in relevant in vitro models.

Mechanism of action studies: Should any significant biological activity be identified,

subsequent research should aim to elucidate the underlying molecular mechanisms and

signaling pathways.

Experimental Protocols
As there are no specific published studies on the pharmacological activities of Schisanlignone
D, detailed experimental protocols for this compound cannot be provided. However,

researchers can adapt established protocols for testing the anti-inflammatory, neuroprotective,

and anticancer activities of other related lignans.
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General Workflow for Pharmacological Profiling:

Compound Acquisition & Preparation

In Vitro Screening

Mechanism of Action Studies

In Vivo Studies (if promising in vitro results)

Isolation of Schisanlignone D
from Schisandra viridis or

Chemical Synthesis

Purity and Structural
Confirmation (NMR, MS)

Preparation of Stock Solutions
(e.g., in DMSO)

Anticancer Activity
(e.g., MTT assay on cancer cell lines)

Anti-inflammatory Activity
(e.g., Griess assay for NO in macrophages)

Neuroprotective Activity
(e.g., Oxidative stress models in neuronal cells)

Signaling Pathway Analysis
(e.g., Western Blot for key proteins)

Gene Expression Analysis
(e.g., qPCR)

Animal Models of Disease
(e.g., Xenograft models, Inflammation models)

Toxicity and Pharmacokinetic Studies
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Caption: A generalized workflow for the pharmacological profiling of a novel natural compound

like Schisanlignone D.

Conclusion
Schisanlignone D remains a largely uncharacterized lignan from Schisandra viridis. While its

chemical structure is known, its pharmacological profile is yet to be determined. The rich

therapeutic potential of other lignans from the same genus suggests that Schisanlignone D is

a promising candidate for future drug discovery and development efforts. This guide

underscores the critical need for further research to unlock the potential therapeutic

applications of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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